Cas no 58917-85-4 (Z-D-Phenylalaninol)

• Product Name: Z-D-Phenylalaninol
• CAS No: 58917-85-4
• MF: C₁₇H₁₉NO₃
• MW: 285.337664842606
• MDL: MFCD00191193
• CID: 57344
• PubChem ID: 24869621
• Update Time: 2025-04-18

Z-D-Phenylalaninol Chemical and Physical Properties

Names and Identifiers

• Cbz-D-phenylalaninol
• N-Benzyloxycarbonyl-D-phenylalaninol
• N-Carbobenzoxy-D-phenylalaninol
• N-(Carbobenzyloxy)-D-phenylalaninol
• (R)-(+)-2-(BENZYLOXYCARBONYLAMINO)-3-PHENYL-1-PROPANOL
• (R)-(+)-2-(Carbobenzyloxyamino)-3-phenyl-1-propanol
• (R)-(+)-2-(CBZ-AMINO)-3-PHENYL-1-PROPANOL
• benzyl N-[(2R)-1-hydroxy-3-phenylpropan-2-yl]carbamate
• H-Tyr(Tos)-OH
• Z-D-Phenylalaninol
• 4-ChlorobenzylaMine
• (R)-N-Benzyloxycarbonyl-2-amino-3-phenyl-1-propanol
• (R)-N-Carbobenzoxy-2-amino-3-phenyl-1-propanol
• (R)-N-Cbz-2-amino-3-phenyl-1-propanol
• N-Cbz-D-phenylalaninol
• (R)-Z-Phenylalaninol
• (R)-benzyl 1-hydroxy-3-phenylpropan-2-ylcarbamate
• benzyl[(2r)-1-hydroxy-3-phenylpropan-2-yl]carbamate
• benzyl((2R)-1-hydroxy-3-phenylpropan-2-yl)carbama

• MDL： MFCD00191193
• Inchi： 1S/C17H19NO3/c19-12-16(11-14-7-3-1-4-8-14)18-17(20)21-13-15-9-5-2-6-10-15/h1-10,16,19H,11-13H2,(H,18,20)/t16-/m1/s1
• InChI Key： WPOFMMJJCPZPAO-MRXNPFEDSA-N
• SMILES： OC[C@@H](CC1C=CC=CC=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 285.13600
• Monoisotopic Mass: 285.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.6
• Surface Charge: 0
• Tautomer Count: 2

Experimental Properties

• Color/Form: White powder
• Density: 1.0864 (rough estimate)
• Melting Point: 91.0 to 95.0 deg-C
• Boiling Point: 489℃ at 760 mmHg
• Flash Point: 249.6℃
• Refractive Index: 42 ° (C=2, MeOH)
• PSA: 58.56000
• LogP: 2.90730
• Specific Rotation: 30 º (c=1 in chloroform)
• Optical Activity: [α]22/D +30°, c = 1 in chloroform

Z-D-Phenylalaninol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S22-S24/25-S37/39-S26
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether